2-[[4-(1-Pyrrolidinyl)-6-[2-(trifluoromethoxy)anilino]-1,3,5-triazin-2-yl]amino]ethanol

• Molecular Formula: C16H19F3N6O2
• Molecular Weight: 384.36 g/mol
• IUPAC Name: 2-[[4-pyrrolidin-1-yl-6-[2-(trifluoromethoxy)anilino]-1,3,5-triazin-2-yl]amino]ethanol
• InChI: InChI=1S/C16H19F3N6O2/c17-16(18,19)27-12-6-2-1-5-11(12)21-14-22-13(20-7-10-26)23-15(24-14)25-8-3-4-9-25/h1-2,5-6,26H,3-4,7-10H2,(H2,20,21,22,23,24)
• InChI Key: DHTBCMKUVOXAGA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC(=NC(=N2)NC3=CC=CC=C3OC(F)(F)F)NCCO

Description

2-[[4-(1-pyrrolidinyl)-6-[2-(trifluoromethoxy)anilino]-1,3,5-triazin-2-yl]amino]ethanol is an aromatic ether.

Scientific Research Applications

Structural Analysis and Crystallography

• Molecular and Crystal Structure Studies : Research has delved into the molecular and crystal structures of related triazine compounds. For example, the study of 7,7-Dimethyl-2-pyridin-4-yl-6,7-dihydro-1,2,4-triazolo[1,5-a][1,3,5]triazin-5-amine showed specific crystal forms and symmetries, providing insights into the structural characteristics of similar triazine derivatives (Dolzhenko et al., 2011).

Chemical Synthesis and Reaction Mechanisms

• Cyclotrimerization of Nitriles : Research into the cyclotrimerization of aliphatic nitriles, a process relevant to the synthesis of triazine compounds, offers insights into how triazine rings are formed and how they can be rearranged to produce different structures, such as pyrimidines and amidines (Yanagiya, Yasumoto, & Kurabayashi, 1973).
• Nucleophilic Aromatic Substitution : The synthesis of 2-amino- and 2-alkylamino-1,3,5-triazines via nucleophilic aromatic substitution highlights the reaction mechanisms involving triazine compounds, contributing to an understanding of their chemical behavior and potential applications (Gulevskaya, Maes, & Meyers, 2007).

Applications in Organic Synthesis and Material Science

• Condensation Agents : The use of triazine derivatives as condensing agents, such as in the synthesis of amides and esters, demonstrates their utility in organic synthesis. This is exemplified by the efficient condensation reactions facilitated by 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methyl-morpholinium chloride (Kunishima et al., 1999).

Biochemical Interactions and Complexation Studies

• Complexation with Biomolecules : Studies on the reaction of similar amines with pyridine-2-carbaldehyde and the subsequent complexation with metal ions like Cu(II) and Cd(II) provide insights into the potential biochemical applications and interactions of triazine derivatives (Mardani et al., 2019).

Dental Applications

• Adhesion to Dentin : Research on triazine monomers, like 4,6-dichloro-1,3,5-triazines, has explored their potential use in dental applications, specifically their adhesion properties to dentin. This suggests possible uses of similar triazine compounds in dentistry (Lee, Liu, & Gong, 1986).